Cas no 644990-48-7 (<br>4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl e ster)

• Product Name: <br>4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl e ster
• CAS No: 644990-48-7
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 3102841
• PubChem ID: 707634
• Update Time: 2025-07-21

<br>4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl e ster Chemical and Physical Properties

Names and Identifiers

• <br>4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl e ster
• EU-0020156
• methyl 4,6-dimethyl-3-pyrrol-1-yl-thieno[5,4-b]pyridine-2-carboxylate
• methyl 4,6-dimethyl-3-pyrrol-1-ylthieno[5,4-b]pyridine-2-carboxylate
• Thieno[2,3-b]pyridine-2-carboxylic acid, 4,6-dimethyl-3-pyrrol-1-yl-, methyl ester
• ZERO/005042
• ZINC00095097
• CBI-BB ZERO/005042
• Methyl 4,6-dimethyl-3-(1H-pyrrol-1-yl)-thieno[2,3-b]pyridine-2-carboxylate
• methyl 4,6-dimethyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylate
• STK770163
• methyl 4,6-dimethyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxylate
• SR-01000091044
• 644990-48-7
• AKOS004910919
• UECIMIWFQGMUSA-UHFFFAOYSA-N
• ALBB-020145
• SR-01000091044-1
• thieno[2,3-b]pyridine-2-carboxylic acid, 4,6-dimethyl-3-(1H-pyrrol-1-yl)-, methyl ester
• CS-0319651

• Inchi： 1S/C15H14N2O2S/c1-9-8-10(2)16-14-11(9)12(17-6-4-5-7-17)13(20-14)15(18)19-3/h4-8H,1-3H3
• InChI Key： UECIMIWFQGMUSA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C1=NC(C)=CC=2C)N1C=CC=C1

Computed Properties

• Exact Mass: 286.07759887Da
• Monoisotopic Mass: 286.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on <br>4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl e ster

Introduction to 4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester (CAS No. 644990-48-7)

4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester, identified by its CAS number 644990-48-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including a pyrrole ring and a thiophene moiety fused to a pyridine core, makes this molecule a versatile scaffold for drug discovery and development.

The structure of 4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester contributes to its unique chemical properties and reactivity. The thiophene ring introduces electron-deficient centers, while the pyrrole ring provides nucleophilic sites for further functionalization. This combination allows for diverse chemical modifications, enabling researchers to tailor the compound's pharmacological profile to target specific biological pathways. The ester functionality at the 2-position of the pyridine ring not only enhances solubility but also serves as a handle for further derivatization, making it an attractive intermediate in synthetic chemistry.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their demonstrated efficacy in modulating various biological processes. Thienopyridines, in particular, have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer. The 4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester (CAS No. 644990-48-7) is no exception and has been extensively studied for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to interact with multiple targets within the human body. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, research suggests that it could interfere with kinases and other signaling molecules that play a crucial role in cancer progression. Additionally, its structural features may allow it to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

The synthesis of 4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thienopyridine core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the ester group and other desired modifications. Advanced synthetic techniques, such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling reactions, are often employed to achieve the desired molecular architecture efficiently.

Given its structural complexity and potential biological significance, the pharmacological evaluation of 4,6-Dimethyl-3-pyrrol-1-yl-thieno[2,3-b]pyridine-2-carboxylic acid methyl ester has been a focus of numerous research endeavors. In vitro assays have been conducted to assess its activity against various disease-relevant targets. These studies have revealed promising results, particularly in terms of inhibiting key enzymes associated with inflammation and cell proliferation. Moreover, animal models have been utilized to evaluate its pharmacokinetic properties and therapeutic efficacy.

The toxicological profile of this compound is another critical area of investigation. Extensive safety assessments are conducted to determine its acute and chronic toxicity levels. These studies include evaluations of organ-specific effects as well as long-term exposure risks. The goal is to ensure that any potential therapeutic benefits are accompanied by an acceptable safety profile before moving forward with clinical trials.

In conclusion,4,6-Dimethyl-3-pyrrol-1-yli-thieno[2,3-b]pyridine -2-carboxylic acid methyl ester (CAS No. 644990 -48 -7) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications . Its unique structure , coupled with promising preclinical data , positions it as a valuable candidate for further development . As research continues to uncover new insights into its mechanisms of action , this compound is poised to play an important role in addressing some of today's most pressing medical challenges .